Cas no 19675-63-9 (4-(2-Carboxyvinyl)benzoic Acid)

• Product Name: 4-(2-Carboxyvinyl)benzoic Acid
• CAS No: 19675-63-9
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• MDL: MFCD00016543
• CID: 88106
• PubChem ID: 697959
• Update Time: 2025-06-08

4-(2-Carboxyvinyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Carboxyvinyl)benzoic acid
• 4-Carboxycinnamic acid
• 4-Carboxybenzeneacrylic acid
• 4-carboxy-cinnamic acid
• 4-carboxycinnanic acid
• 4-Carboxy-trans-cinnamic acid
• p-Carboxycinnamic acid
• RARECHEM BK HW 0113
• styrene dicarboxylic acid
• 3-(4-Carboxyphenyl)acrylic acid
• 4-(2-Carboxyethenyl)benzoic acid
• 3-(4-CARBOXYPHENYL)PROPENOIC ACID
• p-Carboxycinnamic acid,97%
• (e)-4-(2-carboxyvinyl)benzoic acid
• (E,Z)-4-Carboxycinnamic acid
• 0136AB
• 4-((1E)-2-carboxyvinyl)benzoic acid
• DB02126
• 4-[(E)-2-carboxyethenyl]benzoic acid
• ST023657
• 4-(2-carboxyeth-1-en-1-yl)benzoic acid
• 4-[(E)-3-hydroxy-3-o
• Benzoic acid,4-(2-carboxyethenyl)-
• DS-5467
• 56148-65-3
• 19675-63-9
• 4-Carboxycinnamic acid, predominantly trans
• PD008531
• (e)-4-(2-carboxyvinyl)benzoicacid
• CS-0129532
• Q27093193
• AKOS015891150
• MFCD00016543
• NS00047553
• A813868
• 4-[(1E)-2-carboxyeth-1-en-1-yl]benzoic acid
• D70259
• SCHEMBL70240
• 4-((1E)-2-carboxyeth-1-en-1-yl)benzoic acid
• HAEJSGLKJYIYTB-ZZXKWVIFSA-N
• 4-(2-Carboxyvinyl)benzoic Acid

• MDL： MFCD00016543
• Inchi： 1S/C10H8O4/c11-9(12)6-3-7-1-4-8(5-2-7)10(13)14/h1-6H,(H,11,12)(H,13,14)/b6-3+
• InChI Key： HAEJSGLKJYIYTB-ZZXKWVIFSA-N
• SMILES： OC(C1C=CC(/C=C/C(=O)O)=CC=1)=O
• BRN： 2614866

Computed Properties

• Exact Mass: 192.04200
• Monoisotopic Mass: 192.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Uncertain
• Density: 1.0825 (rough estimate)
• Melting Point: >300°C
• Boiling Point: 351.7±22.0°C at 760 mmHg
• Flash Point: 225.6±20.5 °C
• Refractive Index: 1.4440 (estimate)
• PSA: 74.60000
• LogP: 1.48260
• Solubility: Uncertain

4-(2-Carboxyvinyl)benzoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4-(2-Carboxyvinyl)benzoic Acid

Introduction to 4-(2-Carboxyvinyl)benzoic Acid (CAS No. 19675-63-9)

4-(2-Carboxyvinyl)benzoic acid, also known as 4-vinylbenzoic acid, is a versatile organic compound with the chemical formula C₉H₈O₃. This compound is characterized by its unique structure, which includes a carboxylic acid group and a vinyl group attached to a benzene ring. The combination of these functional groups endows 4-(2-Carboxyvinyl)benzoic acid with a range of chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis.

The chemical structure of 4-(2-Carboxyvinyl)benzoic acid (CAS No. 19675-63-9) is particularly noteworthy for its conjugated system, which allows for electronic delocalization. This property is crucial for its reactivity and the formation of stable intermediates in synthetic pathways. The presence of the carboxylic acid group also makes it an excellent starting material for the synthesis of esters, amides, and other derivatives, which are essential in the development of new materials and pharmaceuticals.

In the realm of pharmaceutical research, 4-(2-Carboxyvinyl)benzoic acid has garnered significant attention due to its potential as a building block for drug molecules. Recent studies have explored its use in the synthesis of anti-inflammatory agents, anticancer drugs, and other therapeutic compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of 4-(2-Carboxyvinyl)benzoic acid in the development of novel inhibitors for specific enzymes involved in inflammatory pathways. These inhibitors showed promising results in preclinical trials, demonstrating their potential for further development into therapeutic agents.

Beyond pharmaceutical applications, 4-(2-Carboxyvinyl)benzoic acid has found utility in materials science. Its ability to form stable polymers and copolymers makes it an attractive candidate for the development of advanced materials with tailored properties. Research published in Macromolecules has shown that polymers derived from 4-(2-Carboxyvinyl)benzoic acid exhibit excellent thermal stability and mechanical strength, making them suitable for use in high-performance applications such as coatings, adhesives, and composites.

The synthetic versatility of 4-(2-Carboxyvinyl)benzoic acid is further enhanced by its compatibility with various synthetic methods. Common approaches include esterification, amidation, and coupling reactions with other functional groups. These methods allow chemists to create a wide array of derivatives with specific functionalities tailored to meet the demands of different applications. For example, esterification reactions can produce biodegradable polymers with controlled degradation rates, which are valuable in biomedical applications such as drug delivery systems and tissue engineering.

In addition to its synthetic utility, 4-(2-Carboxyvinyl)benzoic acid has been studied for its environmental impact. Research has shown that it can be synthesized using green chemistry principles, minimizing the use of hazardous solvents and reagents. This approach not only reduces environmental pollution but also aligns with the growing demand for sustainable chemical processes. A study published in Green Chemistry demonstrated that microwave-assisted synthesis methods can significantly reduce reaction times and improve yields while maintaining high product purity.

The safety profile of 4-(2-Carboxyvinyl)benzoic acid is another important consideration. Extensive toxicological studies have been conducted to assess its potential risks to human health and the environment. These studies have generally concluded that 4-(2-Carboxyvinyl)benzoic acid is safe when handled properly and used under controlled conditions. However, as with any chemical compound, appropriate safety measures should be followed to ensure safe handling and storage.

In conclusion, 4-(2-Carboxyvinyl)benzoic acid (CAS No. 19675-63-9) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and chemists working on innovative solutions across various industries. As research continues to uncover new possibilities for this compound, its importance in scientific and industrial contexts is likely to grow even further.